Cas no 1852-50-2 (Estriol-16beta-D-glucopyranosiduronic acid)

Estriol-16beta-D-glucopyranosiduronic acid structure
1852-50-2 structure
Product Name:Estriol-16beta-D-glucopyranosiduronic acid
CAS No:1852-50-2
MF:C24H32O9
MW:464.505488395691
CID:42089
PubChem ID:122281
Update Time:2025-04-18

Estriol-16beta-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

    • Estriol-16beta-D-glucopyranosiduronic acid
    • 3,17b-Dihydroxy-1,3,5(10)-estratrien-16a-yl-beta-D-glucopyranosiduronic acid
    • ESTRIOL 16 ALPHA-(BETA-D-GLUCURONIDE)
    • Estriol 16-O-β-D-Glucuronide
    • estriol 16 glucuronide
    • Estriol O16-glucuronide
    • ESTRIOL 16-GLUCURONIDE
    • 16-Glucuronide-estriol
    • FQYGGFDZJFIDPU-QKSWUQFVSA-N
    • estriol 16A-(B-D-glucuronide)
    • oestriol 16alpha-(beta-D-glucuronide)
    • 1,3,5(10)-estratriene-3,16α,17β-triol 16-glucuronide
    • 1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL 16-GLUCURONIDE
    • 3,16ALPHA,17BETA-TRIHYDROXY-1,3,5[10]-ESTRATRIENE 16-GLUCURONIDE
    • ESTRIOL 16ALPHA-(BETA-D-GLUCURONIDE)
    • Estriol 16alpha-(beta-D-glucuronide), >=97%
    • LMST05010008
    • 16alpha,17beta-Estriol 16-(beta-D-glucuronide)
    • (2S,3S,4S,5R,6R)-6-[[(8R,9S,13S,14S,16R,17R)-3,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-16-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
    • NCGC00485340-01
    • 3,17beta-Dihydroxy-1,3,5(10)-estratrien-16alpha-yl-beta-D-glucopyranosiduronic acid
    • A-(
    • beta-D-Glucopyranosiduronic acid, (16alpha,17beta)-3,17-dihydroxyestra-1,3,5(10)-trien-16-yl
    • CS-0059581
    • Estriol 16
    • Estriol-16-Glucuronide
    • NSC 93823
    • SCHEMBL2508858
    • Estriol 16 alpha -( beta -D-glucuronide)
    • estra-1,3,5(10)-triene-3,16alpha,17beta-triol 16-D-glucuronide
    • DTXSID30939935
    • 1,3,5(10)-Estratrien-3,16-alpha, 17-beta-triol 16-glucosiduronate
    • 1852-50-2
    • Estriol-16alpha-(beta-D-glucuronide)
    • CHEMBL2074802
    • Oestriol-16alpha-glucuronide
    • J-011882
    • Estriol-16-glucosiduronate
    • CHEBI:766
    • HY-113105
    • Estriol-16alpha-glucuronide
    • Q27105354
    • A-D-glucuronide)
    • C05504
    • 16alpha,17beta-Estriol 16-(beta-delta-glucuronide)
    • Estriol 16-O-beta-D-Glucuronide
    • ME182601
    • DTXCID701767191
    • Inchi: 1S/C24H32O9/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31)/t13-,14-,15+,16-,17+,18+,19-,20+,21+,23-,24+/m1/s1
    • InChI Key: FQYGGFDZJFIDPU-JRSYHJKYSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@@H]1C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@]2(C)[C@H]1O)O

Computed Properties

  • Exact Mass: 464.20500
  • Monoisotopic Mass: 464.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 747
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 157A^2

Experimental Properties

  • Density: 1.51
  • Boiling Point: 738.3°Cat760mmHg
  • Flash Point: 253.5°C
  • Refractive Index: 1.667
  • PSA: 156.91000
  • LogP: 0.49650

Estriol-16beta-D-glucopyranosiduronic acid Security Information

  • WGK Germany:3
  • Hazard Category Code: 40
  • Safety Instruction: 36/37
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xn
  • Risk Phrases:R40
  • Storage Condition:−20°C

Estriol-16beta-D-glucopyranosiduronic acid Pricemore >>

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